Cas no 15769-88-7 (2H-1,2-Oxazine,tetrahydro-2-methyl-6-(3-pyridinyl)-)

• Product Name: 2H-1,2-Oxazine,tetrahydro-2-methyl-6-(3-pyridinyl)-
• CAS No: 15769-88-7
• MF: C₁₀H₁₄N₂O
• MW: 178.230962276459
• CID: 143650
• PubChem ID: 85906
• Update Time: 2025-04-19

2H-1,2-Oxazine,tetrahydro-2-methyl-6-(3-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• 2H-1,2-Oxazine,tetrahydro-2-methyl-6-(3-pyridinyl)-
• 2-methyl-6-pyridin-3-yloxazinane
• nicotone
• 2H-1,2-Oxazine, tetrahydro-2-methyl-6-(3-pyridinyl)-, (-)-
• 2-Methyl-6-(3-pyridyl)tetrahydro-1,2-oxazine
• 2-methyl-6-(pyridin-3-yl)-1,2-oxazinane
• 15769-88-7
• UNII-1REY93U6JZ
• SCHEMBL20897347
• DTXSID10935778
• 1REY93U6JZ
• RSFSUBQOZSKHFU-UHFFFAOYSA-N
• AKOS006278625
• 2H-1,2-Oxazine, tetrahydro-2-methyl-6-(3-pyridinyl)-
• TETRAHYDRO-2-METHYL-6-(3-PYRIDINYL)-2H-1,2-OXAZINE
• 2H-1,2-Oxazine, tetrahydro-2-methyl-6-(3-pyridyl)-
• 2-Methyl-6-(3-pyridinyl)-1,2-oxazinane
• 2-Methyl-6-(3-pyridinyl)-1,2-oxazinane #

• Inchi： 1S/C10H14N2O/c1-12-7-3-5-10(13-12)9-4-2-6-11-8-9/h2,4,6,8,10H,3,5,7H2,1H3
• InChI Key： RSFSUBQOZSKHFU-UHFFFAOYSA-N
• SMILES： O1C(C2C=NC=CC=2)CCCN1C

Computed Properties

• Exact Mass: 178.11072
• Monoisotopic Mass: 178.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 25.4Ų

Experimental Properties

• Density: 1.073
• Boiling Point: 275.2°Cat760mmHg
• Flash Point: 120.2°C
• Refractive Index: 1.525
• PSA: 25.36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes 1,2-oxazinanes